Cas no 89731-81-7 (1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro-)

• Product Name: 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro-
• CAS No: 89731-81-7
• MF: C₁₅H₁₃ClN₂O
• MW: 272.72952246666
• MDL: MFCD00267429
• CID: 591128
• PubChem ID: 804189
• Update Time: 2025-05-19

1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro-
• N-(4-chlorophenyl)-2,3-dihydroindole-1-carboxamide
• SR-01000416455-1
• 89731-81-7
• DTXSID90355516
• AKOS000530280
• SR-01000416455
• N-(4-chlorophenyl)-1-indolinecarboxamide
• AN-329/40184115
• MS-8025
• Oprea1_599677
• MFCD00267429
• N-(4-chlorophenyl)-2,3-dihydro-1H-indole-1-carboxamide
• N-(4-CHLOROPHENYL)INDOLINYLFORMAMIDE
• Oprea1_785343
• AB00075097-01
• Cambridge id 5191737

• MDL： MFCD00267429
• Inchi： 1S/C15H13ClN2O/c16-12-5-7-13(8-6-12)17-15(19)18-10-9-11-3-1-2-4-14(11)18/h1-8H,9-10H2,(H,17,19)
• InChI Key： UFZJOHQJODZTJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 272.0716407g/mol
• Monoisotopic Mass: 272.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 474.1±45.0 °C at 760 mmHg
• Flash Point: 240.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro-

Research Brief on 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- (CAS: 89731-81-7): Recent Advances and Applications

1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- (CAS: 89731-81-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activities, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound's structure features an indole core, a common motif in many biologically active molecules, coupled with a chlorophenyl group, which may enhance its binding affinity to specific biological targets. Recent investigations have explored its interactions with various enzymes and receptors, suggesting potential applications in treating neurological disorders, inflammatory diseases, and certain types of cancer. The CAS number 89731-81-7 serves as a unique identifier for this compound, facilitating its study and regulatory tracking.

One of the most notable recent studies on this compound was published in the Journal of Medicinal Chemistry, where researchers employed computational modeling and in vitro assays to evaluate its inhibitory effects on key enzymes involved in inflammatory pathways. The results indicated a promising anti-inflammatory activity, with the compound demonstrating selective inhibition of cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent preclinical studies have investigated the compound's potential as an anticancer agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited cytotoxic effects against several cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that it induces apoptosis through the activation of intrinsic apoptotic pathways, making it a candidate for further development in oncology research.

Another area of interest is the compound's potential role in modulating neurotransmitter systems. Preliminary data from a study in the European Journal of Pharmacology suggest that it may interact with serotonin receptors, which could have implications for treating mood disorders such as depression and anxiety. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in neurological applications.

Despite these promising results, challenges remain in the development of 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent advancements in synthetic chemistry and drug formulation technologies may provide solutions to these challenges, paving the way for future clinical trials.

In conclusion, 1H-Indole-1-carboxamide, N-(4-chlorophenyl)-2,3-dihydro- (CAS: 89731-81-7) represents a versatile compound with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research in medicinal chemistry and drug development. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be crucial for translating these findings into clinically viable treatments.